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Abstract

This technical guide provides a comprehensive overview of 1-Methoxy-4-propylbenzene, a
member of the phenylpropane class of organic compounds. Phenylpropanes are characterized
by a phenyl group attached to a three-carbon propane chain and are precursors to a wide
variety of natural products. This document details the chemical classification, physicochemical
properties, and spectral data of 1-Methoxy-4-propylbenzene. Furthermore, it offers detailed
experimental protocols for its synthesis via Friedel-Crafts alkylation and Williamson ether
synthesis. While specific signaling pathways involving 1-Methoxy-4-propylbenzene are not
extensively documented in current literature, the general metabolic pathway of
phenylpropanoids is discussed. This guide serves as a valuable resource for researchers in
organic synthesis, medicinal chemistry, and drug development.

Introduction

1-Methoxy-4-propylbenzene, also known as p-propylanisole or dihydroanethole, is an
aromatic organic compound with the chemical formula C10H140.[1][2] It is structurally classified
as a phenylpropane, a class of compounds characterized by a six-carbon aromatic phenyl ring
attached to a three-carbon propane backbone.[1][3] This compound and its structural relatives
are found in various natural sources, including herbs and spices such as anise, fennel, and
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licorice, contributing to their characteristic aromas.[1][3] In addition to its use as a flavoring and

fragrance agent, 1-Methoxy-4-propylbenzene serves as a versatile chemical intermediate in

the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.[4] Its

potential as a biomarker for the consumption of certain foods is also an area of interest, though

further research is required.[3][4]

Chemical and Physical Properties

A summary of the key chemical and physical properties of 1-Methoxy-4-propylbenzene is

presented in Table 1. This data is essential for its handling, purification, and characterization in

a laboratory setting.

Property Value Reference
Molecular Formula C10H140 [2]

Molecular Weight 150.22 g/mol [4]

CAS Number 104-45-0 [2]
Appearance Colorless to pale yellow liquid [5]

Odor Sweet, anise-like, herbaceous [4]

Boiling Point 212-213 °C at 760 mmHg [1]

Density 0.94 g/cm3 at 20 °C TCI Chemicals
Refractive Index 1.503 at 20 °C TCI Chemicals

Water Solubility

63.36 mg/L at 25 °C

(estimated)

[1]

LogP (Octanol/Water)

3.656 (estimated)

[1]

Spectral Data

The structural elucidation of 1-Methoxy-4-propylbenzene is confirmed through various

spectroscopic technigues. The key spectral data are summarized below.
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'H and **C Nuclear Magnetic Resonance (NMR)

Spectroscopy

1H NMR Chemical Shift o _ _
Multiplicity Integration Assignment
(CDCl) (3, ppm)
0.93 t 3H -CH2CH2CHs
1.62 sextet 2H -CH2CH2CHs
2.54 t 2H -CH2CH2CHs3
3.79 S 3H -OCHs
Ar-H (ortho to -
6.83 d 2H
OCHs3)
Ar-H (ortho to -
7.11 d 2H

CsHy)
13C NMR (CDCI5) Chemical Shift (8, ppm) Assignment
13.9 -CH2CH2CHs
24.8 -CH2CH2CHs
37.4 -CH2CH2CHs
55.2 -OCHs
113.7 C-H (ortho to -OCH5)
129.2 C-H (ortho to -CsH?7)
134.4 C (ipso, attached to -CsH7)
157.9 C (ipso, attached to -OCHs)

Note: NMR data is predicted and compiled from typical values for similar structures.

Mass Spectrometry (MS)
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The electron ionization mass spectrum of 1-Methoxy-4-propylbenzene typically shows a
molecular ion peak [M]* at m/z 150. The fragmentation pattern is consistent with its structure,
with major fragments observed at m/z 121 (loss of -C2Hs) and 91 (tropylium ion).

Infrared (IR) Spectroscopy

The IR spectrum of 1-Methoxy-4-propylbenzene displays characteristic absorption bands
corresponding to its functional groups.[6]

Wavenumber (cm~1) Vibrational Mode

3000-2850 C-H stretching (alkyl)

1610, 1510 C=C stretching (aromatic)

1245 C-O-C stretching (asymmetric)

1040 C-O-C stretching (symmetric)

820 C-H out-of-plane bending (para-disubstituted)

Experimental Protocols for Synthesis

Two common methods for the synthesis of 1-Methoxy-4-propylbenzene are Friedel-Crafts
alkylation of anisole and the Williamson ether synthesis from 4-propylphenol.

Friedel-Crafts Alkylation of Anisole

This method involves the electrophilic aromatic substitution of anisole with a propyl halide in
the presence of a Lewis acid catalyst.

Materials:

Anisole

1-Bromopropane (or 1-chloropropane)

Anhydrous aluminum chloride (AICI3)

Dichloromethane (DCM), anhydrous
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Ice

1 M Hydrochloric acid (HCI)

Saturated sodium bicarbonate (NaHCOs) solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSQOa)

Procedure:

To a dry round-bottom flask equipped with a magnetic stirrer and a dropping funnel under an
inert atmosphere (e.g., nitrogen or argon), add anhydrous aluminum chloride (1.1 eq) and
anhydrous dichloromethane.

Cool the suspension to 0 °C in an ice bath.

Slowly add a solution of anisole (1.0 eq) in anhydrous dichloromethane to the stirred
suspension.

Add 1-bromopropane (1.1 eq) dropwise to the reaction mixture over 30 minutes, maintaining
the temperature at 0 °C.

After the addition is complete, allow the reaction to stir at 0 °C for 1 hour, then warm to room
temperature and stir for an additional 2-3 hours. Monitor the reaction progress by Thin Layer
Chromatography (TLC).

Upon completion, carefully quench the reaction by slowly pouring it over crushed ice.

Transfer the mixture to a separatory funnel and add 1 M HCI. Shake and separate the layers.

Extract the aqueous layer with dichloromethane (2 x).

Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate
solution, and brine.
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» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
under reduced pressure.

e The crude product can be purified by fractional distillation under reduced pressure to yield
pure 1-Methoxy-4-propylbenzene.

Williamson Ether Synthesis

This synthesis involves the reaction of the sodium salt of 4-propylphenol with a methylating
agent.

Materials:

e 4-Propylphenol

e Sodium hydroxide (NaOH) or Sodium hydride (NaH)
o Methyl iodide (CHsl) or Dimethyl sulfate ((CH3)2S0a4)
o Ethanol or Tetrahydrofuran (THF), anhydrous
 Diethyl ether

o Water

e Brine

e Anhydrous magnesium sulfate (MgSQOa)

Procedure:

¢ In a round-bottom flask, dissolve 4-propylphenol (1.0 eq) in ethanol.

o Carefully add sodium hydroxide (1.1 eq) in portions to the solution and stir until a clear
solution of the sodium phenoxide is formed. If using sodium hydride, it should be added to a
solution of 4-propylphenol in anhydrous THF at O °C.

» To the resulting phenoxide solution, add methyl iodide (1.2 eq) dropwise at room
temperature.
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e Heat the reaction mixture to reflux and maintain for 2-4 hours. Monitor the reaction progress
by TLC.

 After cooling to room temperature, remove the solvent under reduced pressure.

» Partition the residue between diethyl ether and water.

o Separate the layers and extract the aqueous layer with diethyl ether (2 x).

o Combine the organic layers and wash with water and brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and evaporate the solvent.

e The crude product can be purified by column chromatography on silica gel or by distillation to
afford pure 1-Methoxy-4-propylbenzene.

Biological Context: Phenylpropanoid Pathway

While specific metabolic pathways for 1-Methoxy-4-propylbenzene are not well-documented,
it belongs to the larger class of phenylpropanoids. The phenylpropanoid pathway is a major
biosynthetic route in plants, responsible for the synthesis of thousands of compounds from the
amino acid phenylalanine. This pathway leads to the formation of lignin, flavonoids, coumarins,
and other important natural products.

The general workflow for the synthesis of 1-Methoxy-4-propylbenzene and its classification
within the broader context of phenylpropanes can be visualized.
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4 Synthesis Routes
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Caption: Synthesis and classification of 1-Methoxy-4-propylbenzene.

Conclusion

1-Methoxy-4-propylbenzene is a significant member of the phenylpropane family with
applications in the flavor and fragrance industries and potential for further use in synthetic
chemistry. This guide has provided a detailed summary of its chemical and physical properties,
spectral data for its characterization, and robust protocols for its synthesis. While its direct
biological roles are an area for future research, its classification as a phenylpropane places it
within a crucial class of naturally derived compounds. The information presented herein is
intended to support researchers and professionals in their work with this versatile molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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